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Compound of Interest

Compound Name: KM11060

Cat. No.: B1673669 Get Quote

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedural guidance for the safe and proper disposal of

KM11060, a chemical compound identified as 7-Chloro-4-[4-[(4-chlorophenyl)sulfonyl]-1-

piperazinyl]-quinoline (CAS Number: 774549-97-2). Adherence to these procedures is critical to

ensure personnel safety and regulatory compliance.

Hazard Identification and Safety Precautions
The Safety Data Sheet (SDS) for KM11060 classifies the substance as Toxic if swallowed

(GHS Hazard statement H301)[1]. Therefore, stringent safety measures must be observed

during handling and disposal.

Key Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling[1].

P270: Do not eat, drink, or smoke when using this product[1].

P301+P310: If swallowed, immediately call a poison center or doctor[1].

P321: Specific treatment is required (see SDS and consult a medical professional)[1].

P330: Rinse mouth thoroughly if the substance is ingested[1].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1673669?utm_src=pdf-interest
https://www.benchchem.com/product/b1673669?utm_src=pdf-body
https://www.benchchem.com/product/b1673669?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/23481m.pdf
https://cdn.caymanchem.com/cdn/msds/23481m.pdf
https://cdn.caymanchem.com/cdn/msds/23481m.pdf
https://cdn.caymanchem.com/cdn/msds/23481m.pdf
https://cdn.caymanchem.com/cdn/msds/23481m.pdf
https://cdn.caymanchem.com/cdn/msds/23481m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P405: Store locked up in a secure area[1].

Quantitative Data Summary
Property Value Reference

CAS Number 774549-97-2 [1]

GHS Hazard Statement H301: Toxic if swallowed [1]

Signal Word Danger [1]

Physical Form Solid [1]

Flammability Product is not flammable [1]

Experimental Protocol: Disposal of KM11060
The disposal of KM11060 must be conducted in accordance with local, regional, and national

hazardous waste regulations. The following is a general, step-by-step protocol for the disposal

of KM11060 from a laboratory setting.

Materials Required:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Clearly labeled, sealed, and compatible hazardous waste container.

Hazardous waste disposal tags or labels as required by your institution.

Procedure:

Personal Protective Equipment (PPE): Before handling KM11060 waste, ensure you are

wearing the appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

Waste Segregation:
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Do not mix KM11060 waste with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

Collect all solid waste contaminated with KM11060 (e.g., weighing paper, contaminated

gloves, pipette tips) in a designated, compatible, and clearly labeled hazardous waste

container.

For solutions containing KM11060, use a designated and compatible liquid hazardous

waste container.

Container Labeling:

Affix a hazardous waste label to the container.

Clearly write the full chemical name: "7-Chloro-4-[4-[(4-chlorophenyl)sulfonyl]-1-

piperazinyl]-quinoline" and the CAS number "774549-97-2".

Indicate the approximate quantity or concentration of the waste.

Include the date of accumulation and the name of the generating laboratory or researcher.

Storage:

Keep the hazardous waste container securely sealed when not in use.

Store the container in a designated satellite accumulation area within the laboratory.

Ensure the storage area is secure and inaccessible to unauthorized personnel, as per the

"Store locked up" (P405) requirement[1].

Disposal Request:

Once the container is full or ready for disposal, follow your institution's procedures for

hazardous waste pickup. This typically involves submitting a request to the Environmental

Health and Safety (EHS) department.

Do not dispose of KM11060 down the drain or in regular trash.
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Decontamination:

Thoroughly decontaminate any surfaces or equipment that may have come into contact

with KM11060 using an appropriate solvent or cleaning agent as recommended by your

institution's safety protocols.

Dispose of any cleaning materials (e.g., wipes, paper towels) as hazardous waste.

Logical Workflow for KM11060 Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1673669?utm_src=pdf-body
https://www.benchchem.com/product/b1673669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: KM11060 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Solid & Liquid in separate containers)

Step 3: Label Waste Container
(Chemical Name, CAS#, Date)

Step 4: Store Securely
('Store Locked Up' - P405)

Step 5: Request EHS Pickup

Step 6: Decontaminate Work Area

End: Waste Transferred to EHS

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of KM11060 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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